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Information Limitations on Handling and
Storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Selenium oxyfluoride

CAS No.: 7783-43-9

Cat. No.: S13259567

The search results confirm the identity of selenium oxyfluoride (CAS No. 7783-43-9, Molecular Formula:
F20Se) but provide minimal details on practical handling and storage protocols [1] [2]. Key safety-related

information is missing from the available sources.

Parameter Information

CAS Number 7783-43-9 [1] [2]

Molecular Formula F20Se [2]

Physical Description Colorless liquid with a pungent odor [1]
Boiling Point 126 °C [1]

Density 2.8 g/cms3 (at 21.5 °C) [1]

Reactivity Reacts with water, glass, and silicon [1]

Recommended Approach for Protocol Development
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Due to the lack of specific guidance in the search results, developing safe handling protocols for selenium
oxyfluoride requires consulting authoritative sources and applying general principles for highly reactive and

toxic chemicals.

e Consult Authoritative Sources: Prioritize seeking information from chemical safety databases
(e.g., PubChem) and chemical suppliers' Safety Data Sheets (SDS), which typically contain
detailed handling, storage, and personal protective equipment (PPE) recommendations.

e Apply General Hazardous Material Principles: Given the noted reactivity with water and glass,
assume selenium oxyfluoride is moisture-sensitive and corrosive [1]. Standard practices would
include using equipment made of compatible materials like certain plastics and ensuring airtight
systems to exclude moisture.

¢ Prioritize Toxicity Management: Note that other selenium compounds have established
occupational exposure limits due to toxicity [3]. Assume selenium oxyfluoride poses significant
health risks through inhalation, ingestion, and skin contact, necessitating rigorous engineering
controls (e.g., fume hoods) and PPE.

Suggested Protocol Outline

The following workflow outlines a logical approach to developing a handling protocol in the absence of
complete data. This diagram emphasizes identifying hazards and implementing controls before any

laboratory work begins.

[Stan: Identify Need for ProtocoD

1. Consult Authoritative Sources 2. Identify Specific Hazards 3. Define Control Measures

4. Write and Implement Protocol 5. Establish Emergency Procedures

Safe Operation
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Based on the known hazards, a comprehensive protocol should include these critical elements:

¢ Engineering Controls: Use a fume hood or closed-system operations to prevent inhalation
exposure.

¢ Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves (e.g., butyl
rubber), safety goggles, and a lab coat.

e Storage Conditions: Store in a cool, dry, and well-ventilated area in a tightly sealed, chemically
compatible PFA or Teflon container, clearly labeled [1].

e Emergency Preparedness: Have spill containment materials and neutralizers compatible with acidic
and reactive fluorides readily available.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s13259567?utm_src=pdf-bulk
https://www.smolecule.com/products/s13259567?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

